Cas no 2228645-33-6 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine)

• Product Name: 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine
• CAS No: 2228645-33-6
• MF: C₈H₉ClF₅N₃
• MW: 277.622177839279
• CID: 5953601
• PubChem ID: 165740346
• Update Time: 2025-10-25

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine
• 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1,1-difluoropropan-2-amine
• 2228645-33-6
• EN300-1960341

• Inchi： 1S/C8H9ClF5N3/c1-7(15,6(10)11)3-4(8(12,13)14)16-17(2)5(3)9/h6H,15H2,1-2H3
• InChI Key： JZSWLQDRHKUYFW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 277.0405158g/mol
• Monoisotopic Mass: 277.0405158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine

Introduction to 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine (CAS No: 2228645-33-6)

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine, identified by the CAS number 2228645-33-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including chloro, methyl, trifluoromethyl, and amine substituents, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmaceutical relevance. Pyrazoles have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The specific substitution pattern in 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine enhances its pharmacological profile, potentially making it a potent candidate for drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity to biological targets. In the context of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-1,1-difluoropropan-2-amine, this moiety may play a crucial role in modulating its interaction with enzymes and receptors involved in disease pathways.

Moreover, the chloro substituents at the 2 and 5 positions introduce electrophilic centers that can be exploited for further derivatization. This flexibility allows chemists to explore diverse chemical transformations, such as nucleophilic substitution reactions, which can lead to the synthesis of analogs with tailored pharmacological properties. Such modifications are essential for optimizing drug candidates and improving their efficacy while minimizing side effects.

The amine functionality at the 2-position provides a site for hydrogen bonding interactions, which are critical for the binding affinity of many pharmacological agents. This feature makes 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylyl]-1,1-difluoropropan]-2-amine a promising candidate for further investigation as a lead compound in medicinal chemistry.

In the realm of drug discovery, the integration of high-throughput screening (HTS) technologies has accelerated the identification of bioactive molecules. 2-chloro-methyl]-3-(trifluoromethyl)-pyrazol]-4-ylyl]-propan]-2-amine (CAS No: 2228645336) has been subjected to virtual screening campaigns to identify potential binding interactions with target proteins. Preliminary results suggest that this compound exhibits promising affinity for certain enzyme families implicated in metabolic disorders and inflammatory diseases.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the chloro groups at the 2 and 5 positions of the pyrazole ring. Subsequent functionalization with a methyl group at the 1-position and a trifluoromethyl group at the 3-position further refines its structural complexity. The introduction of the 1,1-difluoro-propan}-2-amine moiety represents a sophisticated step that enhances its overall pharmacological profile.

Recent studies have demonstrated that fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The presence of two fluorine atoms in [chloro]-methyl]-[trifluoro-methyl]-pyrazol]-4-ylyl]-propan}-[amino] (CAS No: 2228645336) is likely to contribute to its stability under physiological conditions and enhance its bioavailability. These attributes are crucial for developing drugs that can effectively reach their target sites within the body.

Biological evaluation of [chloro-methyl]-[trifluoro-methyl]-pyrazol]-4-ylyl] -propan}-[amino] (CAS No: 2228645336) has revealed intriguing interactions with certain protein targets. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammatory pathways by competing with natural substrates or by modulating enzyme conformational changes. Such interactions could lead to novel therapeutic strategies for managing chronic inflammatory diseases.

The pyrazole core of this molecule also provides a scaffold for further derivatization aimed at enhancing specific biological activities. Researchers have explored various strategies to optimize its binding affinity and selectivity by introducing additional functional groups or by modifying existing ones. These efforts are part of an ongoing effort to develop more effective drugs with reduced off-target effects.

In conclusion,[chloro-methyl] -[trifluoro-methyl] -pyrazol] -4-ylyl] -propan}- [amino] (CAS No: 2228645336) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or as an intermediate in the synthesis of novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.